Cas no 21903-54-8 (Benzene,1,5-bis(bromomethyl)-2,4-dichloro-)

Benzene,1,5-bis(bromomethyl)-2,4-dichloro- structure
21903-54-8 structure
Product Name:Benzene,1,5-bis(bromomethyl)-2,4-dichloro-
CAS No:21903-54-8
MF:C8H6Br2Cl2
MW:332.847239017487
CID:289253
PubChem ID:291141
Update Time:2025-04-19

Benzene,1,5-bis(bromomethyl)-2,4-dichloro- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1,5-bis(bromomethyl)-2,4-dichloro-
    • NSC155857
    • 1,5-bis(bromomethyl)-2,4-dichlorobenzene
    • NSC-155857
    • DTXSID80303006
    • 21903-54-8
    • Inchi: 1S/C8H6Br2Cl2/c9-3-5-1-6(4-10)8(12)2-7(5)11/h1-2H,3-4H2
    • InChI Key: ATOWOBSQDHATBB-UHFFFAOYSA-N
    • SMILES: BrCC1C(=CC(=C(CBr)C=1)Cl)Cl

Computed Properties

  • Exact Mass: 329.82138
  • Monoisotopic Mass: 329.821331
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 0

Experimental Properties

  • Density: 1.931
  • Boiling Point: 334.2°Cat760mmHg
  • Flash Point: 175.5°C
  • Refractive Index: 1.63
  • PSA: 0
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